Cas no 2171360-84-0 (6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid)

• Product Name: 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
• CAS No: 2171360-84-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6089598
• PubChem ID: 165670083
• Update Time: 2025-10-29

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
• EN300-1493727
• 6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid
• 2171360-84-0

• Inchi： 1S/C27H34N2O5/c1-4-24(25(30)28-18(3)11-9-10-17(2)26(31)32)29-27(33)34-16-23-21-14-7-5-12-19(21)20-13-6-8-15-22(20)23/h5-8,12-15,17-18,23-24H,4,9-11,16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t17?,18?,24-/m1/s1
• InChI Key： NBKRGNVOZGMHAK-YOHDVBOVSA-N
• SMILES： O(C(N[C@H](CC)C(NC(C)CCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid

Comprehensive Overview of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid (CAS No. 2171360-84-0)

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid (CAS No. 2171360-84-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection during synthesis, making it indispensable for researchers developing novel therapeutic peptides.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and drug discovery. Researchers frequently search for high-purity Fmoc-amino acid derivatives like 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid to design peptide-based drugs targeting metabolic disorders, cancer, and autoimmune diseases. Its unique structure, featuring a 2-methylheptanoic acid backbone, enhances stability and bioavailability, aligning with the growing interest in peptide therapeutics.

The compound’s CAS No. 2171360-84-0 serves as a key identifier in chemical databases, facilitating procurement and regulatory compliance. Laboratories prioritize sourcing compounds with verified CAS numbers to ensure reproducibility in experiments. Additionally, the rise of AI-driven drug discovery has amplified the need for well-characterized building blocks like this derivative, as machine learning models rely on precise chemical data for virtual screening.

From a synthetic perspective, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid exemplifies the convergence of organic chemistry and biomedical innovation. Its application extends to peptide vaccines and diagnostic reagents, areas gaining traction due to the global focus on personalized medicine. The compound’s compatibility with automated synthesizers further underscores its relevance in high-throughput workflows, a topic frequently queried in scientific forums.

Quality control is paramount for such intermediates, with analytical techniques like HPLC and mass spectrometry ensuring purity. Suppliers often highlight batch-to-batch consistency, a concern echoed in peer-reviewed studies. As the pharmaceutical industry shifts toward green chemistry, sustainable production methods for Fmoc-protected compounds are also being explored, addressing environmental concerns without compromising efficacy.

In summary, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid (CAS No. 2171360-84-0) represents a cornerstone in modern peptide research. Its versatility, coupled with stringent quality standards, positions it as a vital tool for scientists navigating the complexities of therapeutic development and molecular design.